Cas no 1804635-48-0 (Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804635-48-0
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4841202
• Update Time: 2025-10-28

Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-17-8-5(9(16)18-2)3-7(15-6(8)4-11)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： UFOLKLFGFILJQT-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)OC)C=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate, identified by the CAS number 1804635-48-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with several functional groups, including a methyl ester, a bromomethyl group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to the compound's chemical reactivity, stability, and potential for use in synthetic chemistry and material science.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates the attachment of various functional groups. The methyl ester group at the 4-position of the pyridine ring is a common functional group in organic chemistry, often used as an activating group in reactions such as nucleophilic acyl substitution. The bromomethyl group at the 2-position introduces electrophilic character to the molecule, making it suitable for alkylation reactions. The methoxy group at the 3-position and the trifluoromethoxy group at the 6-position are both electron-donating groups, which can influence the electronic properties of the pyridine ring and enhance its reactivity in certain reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its pharmacokinetic properties and bioavailability. For instance, the trifluoromethoxy group is known to enhance metabolic stability, which is a critical factor in drug design. Additionally, the bromomethyl group can serve as a leaving group in substitution reactions, facilitating the synthesis of derivatives with diverse biological activities.

In agricultural chemistry, this compound has shown promise as a precursor for agrochemicals. Its structure provides a versatile platform for the development of herbicides, insecticides, and fungicides. The methoxy and trifluoromethoxy groups contribute to lipophilicity and solubility, which are essential properties for agrochemicals to effectively penetrate plant tissues or interact with target pests.

From a synthetic perspective, Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate can be synthesized through a variety of routes. One common approach involves the substitution of bromide ions on aromatic rings under specific reaction conditions. The use of transition metal catalysts has been reported to enhance reaction efficiency and selectivity in certain cases. Researchers have also explored microwave-assisted synthesis techniques to accelerate reaction times while maintaining product purity.

The compound's stability under various conditions has been extensively studied. It exhibits good thermal stability up to moderate temperatures but may undergo decomposition under harsh conditions such as high heat or strong acidic environments. Its solubility in organic solvents like dichloromethane and THF makes it suitable for solution-phase reactions commonly employed in organic synthesis.

In terms of environmental impact, Methyl 2-(bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate has been evaluated for its biodegradability and potential toxicity to aquatic organisms. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to non-target species when used appropriately in agricultural applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Additionally, efforts are being made to explore its application in advanced materials such as polymer additives and electronic materials. The unique combination of functional groups in this molecule continues to make it an attractive candidate for innovation across multiple disciplines.